Cas no 1014088-26-6 (3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide
• CAS No: 1014088-26-6
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 6387397
• PubChem ID: 16925405
• Update Time: 2025-06-09

3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-ethoxy-1-ethyl-N-(3-methylphenyl)-
• 3-ethoxy-1-ethyl-N-(3-methylphenyl)pyrazole-4-carboxamide
• 1014088-26-6
• F2382-0181
• AKOS024644632
• 3-ethoxy-1-ethyl-N-(m-tolyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C15H19N3O2/c1-4-18-10-13(15(17-18)20-5-2)14(19)16-12-8-6-7-11(3)9-12/h6-10H,4-5H2,1-3H3,(H,16,19)
• InChI Key： XOKLFZMVXMBUCP-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(NC2=CC=CC(C)=C2)=O)C(OCC)=N1

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide

Comprehensive Overview of 3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide (CAS No. 1014088-26-6)

3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide, with the CAS No. 1014088-26-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the pyrazole carboxamide family, a class known for its versatile applications in drug discovery and crop protection. The unique structural features of this molecule, including its ethoxy and ethyl substituents, contribute to its distinct physicochemical properties and biological activity.

In recent years, the demand for novel pyrazole derivatives has surged due to their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in 3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide for its possible role in developing next-generation enzyme inhibitors or pesticide alternatives. Its molecular structure allows for selective interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of CAS No. 1014088-26-6 typically involves multi-step organic reactions, with careful optimization to achieve high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound. Its stability under various conditions has been a subject of study, particularly for formulation scientists exploring its compatibility in different delivery systems.

From an industrial perspective, 3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide represents an important intermediate in the production of more complex molecules. Pharmaceutical companies are evaluating its potential as a building block for small molecule therapeutics, while agricultural researchers are examining its utility in crop protection formulations. The compound's lipophilicity and molecular weight make it particularly interesting for drug design applications where these parameters are critical.

Environmental considerations have become increasingly important in chemical development, and 1014088-26-6 has been part of this conversation. Recent studies have focused on its biodegradation pathways and ecotoxicological profile, addressing growing concerns about chemical persistence in ecosystems. This aligns with the broader industry trend toward developing greener chemistry solutions that maintain efficacy while minimizing environmental impact.

The intellectual property landscape surrounding 3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide is dynamic, with several patents filed for its various applications and derivatives. This reflects the compound's commercial potential and the competitive nature of research in this area. Academic institutions and private enterprises alike are investing in exploring the full spectrum of possibilities offered by this pyrazole carboxamide scaffold.

Quality control standards for CAS No. 1014088-26-6 have become more stringent as its applications expand. Regulatory bodies require comprehensive documentation of its physicochemical properties, impurity profiles, and stability data. These requirements have driven advancements in analytical methodologies to ensure the compound meets the necessary specifications for its intended uses.

Looking forward, the scientific community anticipates new discoveries regarding 3-ethoxy-1-ethyl-N-(3-methylphenyl)-1H-pyrazole-4-carboxamide's mechanism of action and potential applications. With the integration of computational chemistry and high-throughput screening technologies, researchers are able to explore its interactions with biological systems more efficiently than ever before. This compound continues to be a valuable subject of study in the ongoing quest for innovative solutions to complex chemical and biological challenges.